Cas no 941918-96-3 (1-(4-chlorobenzenesulfonyl)-N-(3-cyano-4,5-dimethylthiophen-2-yl)piperidine-4-carboxamide)

• Product Name: 1-(4-chlorobenzenesulfonyl)-N-(3-cyano-4,5-dimethylthiophen-2-yl)piperidine-4-carboxamide
• CAS No: 941918-96-3
• MF: C₁₉H₂₀ClN₃O₃S₂
• MW: 437.963400840759
• CID: 5448984
• Update Time: 2025-10-28

1-(4-chlorobenzenesulfonyl)-N-(3-cyano-4,5-dimethylthiophen-2-yl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorophenyl)sulfonyl-N-(3-cyano-4,5-dimethylthiophen-2-yl)piperidine-4-carboxamide
• 1-(4-chlorobenzenesulfonyl)-N-(3-cyano-4,5-dimethylthiophen-2-yl)piperidine-4-carboxamide

• Inchi： 1S/C19H20ClN3O3S2/c1-12-13(2)27-19(17(12)11-21)22-18(24)14-7-9-23(10-8-14)28(25,26)16-5-3-15(20)4-6-16/h3-6,14H,7-10H2,1-2H3,(H,22,24)
• InChI Key： KQOVGDCHIMHOCT-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=C(Cl)C=C2)(=O)=O)CCC(C(NC2SC(C)=C(C)C=2C#N)=O)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 1-(4-chlorobenzenesulfonyl)-N-(3-cyano-4,5-dimethylthiophen-2-yl)piperidine-4-carboxamide

Comprehensive Overview of 1-(4-chlorobenzenesulfonyl)-N-(3-cyano-4,5-dimethylthiophen-2-yl)piperidine-4-carboxamide (CAS No. 941918-96-3)

The compound 1-(4-chlorobenzenesulfonyl)-N-(3-cyano-4,5-dimethylthiophen-2-yl)piperidine-4-carboxamide, identified by its CAS No. 941918-96-3, is a highly specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its intricate molecular structure, featuring a piperidine-4-carboxamide core linked to a 4-chlorobenzenesulfonyl group and a 3-cyano-4,5-dimethylthiophen-2-yl moiety, makes it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its properties due to its unique combination of functional groups, which may contribute to its bioactivity and stability.

In recent years, the demand for novel compounds like 1-(4-chlorobenzenesulfonyl)-N-(3-cyano-4,5-dimethylthiophen-2-yl)piperidine-4-carboxamide has surged, driven by advancements in high-throughput screening and computational chemistry. This compound's potential as a kinase inhibitor or enzyme modulator has sparked curiosity among scientists, particularly in the context of targeted therapy for chronic diseases. Its sulfonyl and cyano groups are often associated with enhanced binding affinity, making it a candidate for further structure-activity relationship (SAR) studies.

The synthesis of CAS No. 941918-96-3 involves multi-step organic reactions, including sulfonylation and amide coupling, which are critical for achieving high purity and yield. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize its physicochemical properties. Given the growing emphasis on green chemistry, researchers are also investigating eco-friendly synthetic routes to produce this compound with minimal environmental impact.

From a commercial perspective, 1-(4-chlorobenzenesulfonyl)-N-(3-cyano-4,5-dimethylthiophen-2-yl)piperidine-4-carboxamide is primarily supplied by specialty chemical manufacturers catering to the pharmaceutical and biotechnology sectors. Its niche application in drug development and molecular probes underscores its value in preclinical research. However, challenges such as scalability and cost-effectiveness remain areas of active investigation.

In the context of AI-driven drug discovery, compounds like CAS No. 941918-96-3 are frequently analyzed using machine learning algorithms to predict their ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiles. This aligns with the broader trend of integrating big data and predictive modeling in chemical research. Additionally, its structural features make it a potential candidate for fragment-based drug design, a strategy gaining traction in modern medicinal chemistry.

Safety and regulatory compliance are paramount when handling 1-(4-chlorobenzenesulfonyl)-N-(3-cyano-4,5-dimethylthiophen-2-yl)piperidine-4-carboxamide. While it is not classified as a hazardous substance, standard laboratory precautions, including the use of personal protective equipment (PPE) and proper ventilation, are recommended. Its stability under various storage conditions is another area of interest for industrial applications.

Looking ahead, the versatility of CAS No. 941918-96-3 positions it as a promising scaffold for developing new therapeutic agents. Its relevance in precision medicine and personalized healthcare highlights the need for continued research into its mechanisms of action. As the scientific community delves deeper into its potential, this compound may pave the way for innovative solutions in life sciences and beyond.